3-nitrobenzyl 4-fluorobenzoate
Overview
Description
3-nitrobenzyl 4-fluorobenzoate is a useful research compound. Its molecular formula is C14H10FNO4 and its molecular weight is 275.23 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 275.05938596 g/mol and the complexity rating of the compound is 350. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
1. Solvolysis of Benzyl and Benzoyl Halides
A study by Park et al. (2019) examined the solvolysis of various nitrobenzyl bromides and nitrobenzoyl chlorides. This included investigating the effect of the ortho nitro group in these reactions, which may relate to the behavior of compounds like 3-nitrobenzyl 4-fluorobenzoate in similar chemical environments (Park et al., 2019).
2. Synthesis of Nitrogen-Containing Heterocycles
Harutyunyan (2016) discussed the synthesis of N-(4-methoxy-3-nitrobenzyl) derivatives with various nitrogen heterocycles, which might be parallel to similar reactions involving this compound (Harutyunyan, 2016).
3. Bacterial Degradation of Fluorinated Compounds
The enzymatic transformation of 4-fluorocatechol and its metabolic pathways were investigated by Schlömann et al. (1990), providing insights into the bacterial degradation of fluorinated compounds like 4-fluorobenzoate, which is structurally related to this compound (Schlömann et al., 1990).
4. Protection of Hydroxyl Functions
Kukase et al. (1990) explored the use of the 4-nitrobenzyl group for protecting hydroxyl functions in organic synthesis. This could be relevant for understanding how the nitrobenzyl moiety in this compound might behave in similar contexts (Kukase et al., 1990).
5. Fluorobenzoic Acid Degradation
Research by Schreiber et al. (1980) on the degradation of fluorobenzoic acid by Pseudomonas sp. B13 provides a context for understanding how bacteria might interact with compounds like this compound (Schreiber et al., 1980).
6. Synthesis of Novel Compounds and Bioactivities
Chen et al. (2007) synthesized and studied the bioactivities of novel 4-Ar-2-oxo-glutaric acids, which included compounds like 3-nitrobenzyl-2-oxo-glutaric acid, suggesting potential areas of research for this compound (Chen et al., 2007).
7. Labeling and Detection of Amino Acids
Watanabe and Imai (1981) used a fluorinated nitrobenzene derivative for the fluorescent labeling of amino acids, which could be relevant for similar applications of this compound in biochemical research (Watanabe & Imai, 1981).
Properties
IUPAC Name |
(3-nitrophenyl)methyl 4-fluorobenzoate | |
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InChI |
InChI=1S/C14H10FNO4/c15-12-6-4-11(5-7-12)14(17)20-9-10-2-1-3-13(8-10)16(18)19/h1-8H,9H2 | |
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InChI Key |
BGAKFBFZKJSLNE-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])COC(=O)C2=CC=C(C=C2)F | |
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Molecular Formula |
C14H10FNO4 | |
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Molecular Weight |
275.23 g/mol | |
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